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Compound of Interest

Compound Name: 2,4-Heptadienal

Cat. No.: B1582088 Get Quote

In-Depth Technical Guide to 2,4-Heptadienal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,4-Heptadienal, alongside a detailed experimental protocol for its synthesis and

a visualization of its formation pathway in biological systems. This document is intended to

serve as a valuable resource for researchers and professionals in the fields of chemistry,

biochemistry, and drug development.

Core Compound Information
2,4-Heptadienal is an organic compound classified as a medium-chain, polyunsaturated

aldehyde.[1] It is a volatile compound naturally found in various foods and is also used as a

flavoring agent.[1][2] The presence of a conjugated diene and an aldehyde functional group

makes it a reactive molecule.[3]

Chemical Structure and Properties
Chemical Formula: C7H10O[4][5][6]

Molecular Weight: 110.15 g/mol [4]

IUPAC Name: (2E,4E)-hepta-2,4-dienal[1][4]
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Synonyms: trans,trans-2,4-Heptadienal, (E,E)-2,4-Heptadienal[4][5]

The following table summarizes the key quantitative data for 2,4-Heptadienal:

Property Value Source(s)

Physical State Colorless to pale yellow liquid [3][7]

Boiling Point 84-84.5 °C

Density 0.881 g/mL at 25 °C

Refractive Index n20/D 1.534

Flash Point 150.00 °F (65.56 °C) [8]

Vapor Pressure
1.044 mmHg at 25 °C

(estimated)
[7]

Water Solubility Insoluble [9][10]

LogP 1.59 [9]

Experimental Protocols
The following is a representative protocol for the synthesis of (2E,4Z)-2,4-Heptadienal, based

on a published concise synthesis method.[11] This multi-step synthesis involves the conversion

of a commercially available starting material to the target aldehyde.

Synthesis of (2E,4Z)-2,4-Heptadienal
Materials and Reagents:

(Z)-2-penten-1-ol

Activated Manganese Dioxide (MnO2)

(Carboethoxymethylene)triphenylphosphorane

Benzoic acid
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Lithium Aluminum Hydride (LiAlH4)

Anhydrous Diethyl Ether

Hexane

Ethyl Acetate

Saturated aqueous Sodium Bicarbonate (NaHCO3)

Saturated aqueous Sodium Chloride (NaCl)

Anhydrous Magnesium Sulfate (MgSO4)

Silica Gel for column chromatography

Procedure:

Step 1: Oxidation of (Z)-2-penten-1-ol to (Z)-2-pentenal.

Dissolve (Z)-2-penten-1-ol in a suitable solvent such as dichloromethane.

Add activated MnO2 in excess (typically 5-10 equivalents).

Stir the mixture vigorously at room temperature. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of celite to remove the MnO2.

Concentrate the filtrate under reduced pressure to obtain crude (Z)-2-pentenal, which can

be used in the next step without further purification.

Step 2: Wittig reaction to form ethyl-(2E,4Z)-2,4-heptadienoate.

In a separate flask, dissolve the crude (Z)-2-pentenal,

(carboethoxymethylene)triphenylphosphorane, and a catalytic amount of benzoic acid in

an appropriate solvent like toluene.

Heat the mixture to reflux and monitor the reaction by TLC.
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After the reaction is complete, cool the mixture to room temperature and remove the

solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure ethyl-(2E,4Z)-2,4-heptadienoate.

Step 3: Reduction to (2E,4Z)-2,4-heptadien-1-ol.

Prepare a suspension of LiAlH4 in anhydrous diethyl ether in a flask under an inert

atmosphere (e.g., nitrogen or argon) and cool to 0 °C.

Slowly add a solution of ethyl-(2E,4Z)-2,4-heptadienoate in anhydrous diethyl ether to the

LiAlH4 suspension.

After the addition is complete, allow the reaction to warm to room temperature and stir

until the starting material is consumed (monitor by TLC).

Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH,

and then more water.

Filter the resulting precipitate and wash it with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and

concentrate under reduced pressure to obtain (2E,4Z)-2,4-heptadien-1-ol.

Step 4: Oxidation to (2E,4Z)-2,4-heptadienal.

Dissolve the (2E,4Z)-2,4-heptadien-1-ol in a suitable solvent like dichloromethane.

Add activated MnO2 (2-5 equivalents) and stir the mixture at room temperature.

Monitor the reaction by TLC. This oxidation is typically faster than the initial oxidation of

the saturated alcohol.

Upon completion, filter off the MnO2 through celite and concentrate the filtrate to yield the

final product, (2E,4Z)-2,4-heptadienal. Further purification can be achieved by column

chromatography if necessary.
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Signaling Pathways and Logical Relationships
2,4-Heptadienal is a known product of lipid peroxidation, a complex biological process

involving the oxidative degradation of lipids. This pathway is significant in food chemistry,

contributing to the aroma profile of certain foods, and in pathophysiology, as lipid peroxidation

products can be biomarkers of oxidative stress.

The diagram below illustrates a simplified formation pathway of 2,4-Heptadienal from linoleic

acid, a common polyunsaturated fatty acid.

Linoleic Acid

Lipid Peroxidation
(Enzymatic or Autoxidation)

13-Hydroperoxy-
octadecadienoic acid

(13-HPODE)

Hydroperoxide Lyase

2,4-Heptadienal
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Formation pathway of 2,4-Heptadienal from linoleic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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